Cas no 6275-82-7 (4-(Cyanomethylamino)Benzoic Acid)

• Product Name: 4-(Cyanomethylamino)Benzoic Acid
• CAS No: 6275-82-7
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• MDL: MFCD09788588
• CID: 527265
• Update Time: 2026-04-29

4-(Cyanomethylamino)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(cyanomethyl)amino]-
• 4-(cyanomethylamino)benzoic acid
• 4-(Cyanomethylamino)Benzoic Acid

• MDL： MFCD09788588
• Inchi： InChI=1S/C9H8N2O2/c10-5-6-11-8-3-1-7(2-4-8)9(12)13/h1-4,11H,6H2,(H,12,13)
• InChI Key： BYJDWVPJZIZFCW-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NCC#N)C(=O)O

Computed Properties

• Exact Mass: 176.05864
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 73.12

4-(Cyanomethylamino)Benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(Cyanomethylamino)Benzoic Acid

Introduction to 4-(Cyanomethylamino)Benzoic Acid (CAS No. 6275-82-7)

4-(Cyanomethylamino)Benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 6275-82-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that includes a cyano group and an amino substituent on a benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(Cyanomethylamino)Benzoic Acid consists of a benzene ring substituted with a carboxylic acid group at one position and a cyano group attached to a methylamino moiety at another position. This arrangement creates a molecule with both electrophilic and nucleophilic centers, facilitating its participation in diverse chemical reactions. The compound’s solubility profile, reactivity, and stability under different conditions are key factors that influence its utility in synthetic pathways and potential applications.

In recent years, there has been growing interest in 4-(Cyanomethylamino)Benzoic Acid due to its role as a precursor in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel pharmaceutical agents. For instance, derivatives of benzoic acid have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The cyano group in 4-(Cyanomethylamino)Benzoic Acid can be further functionalized to introduce additional pharmacophores, enhancing its biological activity.

One of the most compelling aspects of 4-(Cyanomethylamino)Benzoic Acid is its potential application in drug discovery. Researchers have been exploring its derivatives as intermediates for synthesizing small-molecule inhibitors targeting various disease pathways. Notably, modifications to the benzoic acid core have shown promise in developing treatments for neurological disorders, cancer, and metabolic diseases. The amino and cyano groups provide handles for further chemical modifications, allowing chemists to tailor the molecule’s properties for specific therapeutic needs.

The synthesis of 4-(Cyanomethylamino)Benzoic Acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to introduce the desired functional groups with high efficiency and selectivity. These synthetic strategies ensure that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

From a biological perspective, 4-(Cyanomethylamino)Benzoic Acid has garnered attention for its potential role as a modulator of enzyme activity. Studies have suggested that certain benzoic acid derivatives can interact with enzymes involved in metabolic pathways, thereby influencing cellular processes. The presence of both the cyano and amino groups allows for interactions with multiple binding sites on enzymes, making it a promising scaffold for drug development. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The chemical stability of 4-(Cyanomethylamino)Benzoic Acid under various storage conditions is another critical factor influencing its practicality in industrial applications. Proper handling and storage protocols are essential to maintain its integrity and prevent degradation. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to characterize the compound and monitor its stability over time.

Recent advancements in computational chemistry have also contributed to the study of 4-(Cyanomethylamino)Benzoic Acid. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions can guide experimental design and help optimize synthetic routes for higher yields and better purity profiles. The integration of computational methods with experimental approaches has significantly accelerated the development process for new pharmaceutical agents derived from this compound.

The environmental impact of synthesizing and using 4-(Cyanomethylamino)Benzoic Acid is another consideration that merits attention. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical manufacturing are becoming increasingly important as industries strive to align with environmental regulations and corporate social responsibility goals. Innovations in catalysis and solvent systems are playing a key role in making these processes more sustainable without compromising efficiency.

In conclusion, 4-(Cyanomethylamino)Benzoic Acid (CAS No. 6275-82-7) represents a fascinating area of research with significant implications for pharmaceutical development and chemical synthesis. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the future of medicinal chemistry.